Cas no 351411-94-4 (methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate)

Methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate is a heterocyclic compound featuring a pyridinone core with an amino substituent at the 3-position and an ester-functionalized butyl chain at the 1-position. This structure imparts versatility as a synthetic intermediate, particularly in pharmaceutical and agrochemical applications. The presence of both amino and carbonyl groups enables selective functionalization, while the ester moiety enhances solubility and reactivity in organic transformations. Its stable dihydropyridinone scaffold is valuable for constructing biologically active molecules, including kinase inhibitors and antimicrobial agents. The compound’s well-defined reactivity profile and compatibility with standard purification techniques make it a practical choice for medicinal chemistry and material science research.
methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate structure
351411-94-4 structure
Product Name:methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate
CAS No:351411-94-4
MF:C10H14N2O3
MW:210.229762554169
CID:6123318
PubChem ID:59099699
Update Time:2025-05-21

methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate
    • EN300-1107999
    • AKOS021310642
    • 351411-94-4
    • Inchi: 1S/C10H14N2O3/c1-15-10(14)3-2-5-12-6-4-9(13)8(11)7-12/h4,6-7H,2-3,5,11H2,1H3
    • InChI Key: QAWLHQROCSTZOC-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCN1C=CC(C(=C1)N)=O)=O

Computed Properties

  • Exact Mass: 210.10044231g/mol
  • Monoisotopic Mass: 210.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 72.6Ų

methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1107999-0.05g
methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate
351411-94-4 95%
0.05g
$647.0 2023-10-27
Enamine
EN300-1107999-0.1g
methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate
351411-94-4 95%
0.1g
$678.0 2023-10-27
Enamine
EN300-1107999-0.25g
methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate
351411-94-4 95%
0.25g
$708.0 2023-10-27
Enamine
EN300-1107999-0.5g
methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate
351411-94-4 95%
0.5g
$739.0 2023-10-27
Enamine
EN300-1107999-1.0g
methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate
351411-94-4
1g
$1214.0 2023-05-23
Enamine
EN300-1107999-2.5g
methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate
351411-94-4 95%
2.5g
$1509.0 2023-10-27
Enamine
EN300-1107999-5.0g
methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate
351411-94-4
5g
$3520.0 2023-05-23
Enamine
EN300-1107999-10.0g
methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate
351411-94-4
10g
$5221.0 2023-05-23
Enamine
EN300-1107999-1g
methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate
351411-94-4 95%
1g
$770.0 2023-10-27
Enamine
EN300-1107999-5g
methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate
351411-94-4 95%
5g
$2235.0 2023-10-27

methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate Related Literature

Additional information on methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate

Comprehensive Overview of Methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate (CAS No. 351411-94-4)

Methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate (CAS No. 351411-94-4) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique pyridinone core coupled with an ester-functionalized butanoate side chain. Its molecular structure, characterized by the 3-amino-4-oxo-1,4-dihydropyridine moiety, makes it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation.

The growing interest in methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate is driven by its relevance in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents. Researchers are increasingly exploring its derivatives for applications in cancer therapy and neurodegenerative diseases, aligning with current trends in precision medicine. The compound’s CAS No. 351411-94-4 is frequently searched in academic databases and chemical catalogs, reflecting its importance in medicinal chemistry.

From a synthetic perspective, methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate offers versatility due to its reactive functional groups. The amino and ester groups enable further derivatization, facilitating the creation of libraries for high-throughput screening. This adaptability is critical in modern drug design, where molecular diversity is key to identifying lead compounds. Its stability under physiological conditions also enhances its appeal for in vitro and in vivo studies.

In the context of green chemistry, the compound’s synthesis has been optimized to minimize waste and improve yield, addressing environmental concerns in industrial applications. Recent publications highlight its role in sustainable pharmaceutical manufacturing, a topic gaining traction among researchers and policymakers. The demand for eco-friendly synthetic routes has positioned CAS No. 351411-94-4 as a case study in process innovation.

Analytical characterization of methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate relies on advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are paramount for regulatory compliance in drug development. The compound’s spectral data is often shared in open-access repositories, supporting collaborative research efforts.

Looking ahead, the potential of methyl 4-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)butanoate extends to bioconjugation and prodrug strategies, where its functional groups can be leveraged to enhance drug delivery. As the scientific community prioritizes targeted therapies, this compound’s role in designing next-generation therapeutics is expected to expand, solidifying its place in the pharmaceutical innovation landscape.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司